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Compound of Interest

Compound Name: 2-Aminobenzaldehyde

Cat. No.: B1207257 Get Quote

Introduction

2-Aminobenzaldehyde is a highly versatile bifunctional building block in organic synthesis,

featuring both a nucleophilic amine and an electrophilic aldehyde on an aromatic scaffold.[1]

This unique arrangement makes it an ideal substrate for multicomponent reactions (MCRs),

enabling the rapid construction of complex heterocyclic scaffolds from simple starting materials

in a single synthetic operation. For drug discovery professionals, MCRs involving 2-
aminobenzaldehyde offer an efficient pathway to generate libraries of "drug-like" molecules,

particularly quinoline and quinazoline derivatives. These scaffolds are prevalent in numerous

clinically approved drugs and are known to exhibit a wide range of biological activities,

including anticancer, anti-inflammatory, and antimicrobial properties.[2][3][4][5][6]

This document provides detailed application notes on the use of 2-aminobenzaldehyde in key

MCRs for drug discovery, complete with experimental protocols, tabulated biological data for

synthesized compounds, and workflow diagrams.

Logical Workflow: From MCR to Bioactive Lead

The overall process of utilizing 2-aminobenzaldehyde in MCRs for lead discovery follows a

structured path from chemical synthesis to biological evaluation. This workflow is designed to

efficiently identify novel bioactive compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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